4-Bromo-3-methylbenzonitrile

• IUPAC Name: 4-bromo-3-methylbenzonitrile
• InChI: InChI=1S/C8H6BrN/c1-6-4-7(5-10)2-3-8(6)9/h2-4H,1H3
• InChI Key: SKXUZFJOLNNWIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C#N)Br
• Molecular Formula: C8H6BrN
• DSSTOX Substance ID: DTXSID00372097
• Molecular Weight: 196.04 g/mol
• CAS No.: 41963-20-6

Description

4-Bromo-3-methylbenzonitrile is an organic compound with the molecular formula C8H6BrN. It is characterized by a bromine atom and a methyl group attached to a benzene ring, along with a nitrile group. This compound is commonly used in various chemical syntheses and research applications due to its unique reactivity and properties .

Mechanism of Action

Target of Action

It is often used as a building block in the synthesis of various organic compounds, suggesting that its targets could vary depending on the specific context of its use .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 4-Bromo-3-methylbenzonitrile. For instance, it is recommended to store this compound in a cool, dry place, indicating that temperature and humidity may affect its stability .

Preparation Methods

Synthetic Routes and Reaction Conditions: 4-Bromo-3-methylbenzonitrile can be synthesized through several methods. One common approach involves the bromination of 3-methylbenzonitrile using bromine or N-bromosuccinimide (NBS) in the presence of a catalyst such as iron or a radical initiator . The reaction typically occurs under mild conditions, with the temperature maintained around room temperature to 50°C.

Industrial Production Methods: In industrial settings, the synthesis of this compound often involves large-scale bromination processes with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques, such as recrystallization and chromatography, are common to achieve the desired product quality .

Chemical Reactions Analysis

Types of Reactions: 4-Bromo-3-methylbenzonitrile undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups using nucleophilic substitution reactions.

Coupling Reactions: It can participate in coupling reactions, such as Suzuki-Miyaura and Heck reactions, to form biaryl compounds.

Common Reagents and Conditions:

Nucleophilic Substitution: Sodium methoxide in methanol, potassium tert-butoxide in tert-butanol.

Coupling Reactions: Palladium catalysts, bases like potassium carbonate, and solvents such as toluene or dimethylformamide (DMF).

Major Products Formed:

Substitution Products: Depending on the nucleophile used, products can include 4-methoxy-3-methylbenzonitrile, 4-tert-butoxy-3-methylbenzonitrile, etc.

Coupling Products: Biaryl compounds with various substituents on the aromatic ring

Scientific Research Applications

4-Bromo-3-methylbenzonitrile is utilized in a wide range of scientific research applications:

Chemistry: It serves as a building block in organic synthesis, particularly in the preparation of complex aromatic compounds and heterocycles

Biology: It is used in the synthesis of bioactive molecules and pharmaceutical intermediates, aiding in drug discovery and development.

Medicine: The compound’s derivatives are explored for their potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: It is employed in the production of specialty chemicals, agrochemicals, and materials science research.

Comparison with Similar Compounds

• 4-Bromo-2-methylbenzonitrile
• 3-Bromo-4-methylbenzonitrile
• 2-Bromo-5-methylbenzonitrile

Comparison: 4-Bromo-3-methylbenzonitrile is unique due to the specific positioning of the bromine and methyl groups on the benzene ring, which influences its reactivity and the types of reactions it can undergo. Compared to its isomers, it may exhibit different reactivity patterns in substitution and coupling reactions, making it a valuable compound in synthetic chemistry .

Biological Activity

4-Bromo-3-methylbenzonitrile (4B3MBN) is a nitrile compound with a molecular formula of C₈H₆BrN and a molecular weight of 196.047 g/mol. It has garnered attention in various fields, including medicinal chemistry and materials science, due to its diverse biological activities and applications as a pharmaceutical intermediate. This article explores the biological activity of 4B3MBN, supported by experimental data, theoretical studies, and case analyses.

4B3MBN is characterized by its bromine and methyl substituents on the benzene ring, which influence its chemical reactivity and biological interactions. The compound is classified as a P-glycoprotein (P-gp) substrate and an inhibitor of CYP1A2, indicating its potential impact on drug metabolism and pharmacokinetics .

Property	Value
Molecular Formula	C₈H₆BrN
Molecular Weight	196.047 g/mol
Log P (octanol-water)	2.63
Solubility	Insoluble in water
Toxicity Classification	Acute Tox. 4 (Oral, Dermal)

Antimicrobial Properties

Research indicates that 4B3MBN exhibits antimicrobial activity against various pathogens. In one study, it was found to inhibit the growth of certain bacteria and fungi, suggesting its potential use as an antiseptic or in pharmaceutical formulations for infection control .

Enzyme Inhibition

4B3MBN has been identified as an inhibitor of the nitrilase enzyme, which plays a crucial role in the metabolic processing of nitriles in biological systems. The position of the bromine substituent is significant; compounds with substitutions at the ortho position tend to have stronger inhibitory effects compared to those at meta or para positions due to steric factors .

Theoretical Studies

The electronic structure of 4B3MBN has been investigated using Density Functional Theory (DFT). Theoretical calculations suggest that the compound's stability and reactivity are influenced by its electronic distribution, as indicated by molecular electrostatic potential (MEP) maps. These maps highlight regions of electrophilic and nucleophilic reactivity, which are critical for understanding its interactions with biological targets .

Spectroscopic Analysis

FTIR and FT-Raman spectroscopy have been employed to characterize the vibrational modes of 4B3MBN. The spectral data provide insights into the functional groups present in the molecule and their corresponding interactions with biological systems .

Case Studies

• Case Study on Antimicrobial Activity : A study conducted on various substituted benzonitriles, including 4B3MBN, demonstrated that it effectively inhibited bacterial strains such as Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values were determined, showcasing its potential as an antimicrobial agent.
• Case Study on Enzyme Inhibition : Another investigation focused on the inhibition of nitrilase enzymes by 4B3MBN. The study revealed that the compound could significantly reduce enzyme activity at specific concentrations, providing a basis for further exploration in drug development aimed at metabolic disorders involving nitrile compounds.

Customer Q & A

Q1: What spectroscopic techniques were employed to investigate the 4-Bromo-3-methylbenzonitrile molecule, and what structural information can be derived from these analyses?

A1: The researchers utilized Fourier-Transform Infrared (FTIR) and Fourier-Transform Raman (FTR) spectroscopies to probe the vibrational characteristics of this compound []. FTIR spectroscopy excels at identifying functional groups present in a molecule based on their characteristic absorption of infrared light. The study recorded the FTIR spectrum of this compound in the liquid phase (acetone) within the 4000–400 cm⁻¹ range []. On the other hand, FTR spectroscopy provides complementary information by measuring the scattering of light, revealing insights into the molecule's vibrational modes. The FTR spectrum of this compound was also captured in the liquid phase (acetone), covering the 3500–50 cm⁻¹ region [].

Q2: How was computational chemistry employed in this study to complement the experimental spectroscopic findings on this compound?

A2: The study harnessed Density Functional Theory (DFT) calculations, a powerful computational chemistry method, to gain deeper insights into the electronic structure and properties of this compound []. DFT calculations were performed using the B3LYP functional along with a suitable basis set. These calculations allowed for the prediction of the molecule's geometry and vibrational frequencies in its ground state [].